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Compound of Interest

Fmoc-D-2,4,5-
Compound Name: ) ,
trifluorophenylalanine

CAS No.: 1217837-13-2

Cat. No.: B2438457

Get Quote

Strategic Integration in Peptide Therapeutics and
Medicinal Chemistry[1][2]
Part 1: Chemical Identity & Core Specifications[3]

Fmoc-D-2,4,5-trifluorophenylalanine is a highly specialized, non-canonical amino acid used
primarily in the optimization of peptide therapeutics. By incorporating three fluorine atoms onto
the phenyl ring in the 2, 4, and 5 positions, this residue dramatically alters the electronic
landscape of the side chain without significantly changing its steric bulk. This modification is
critical for modulating lipophilicity, proteolytic stability, and

stacking interactions in ligand-receptor binding.

Key Technical Data
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Property

Specification

CAS Number

1217837-13-2

Chemical Name

N-alpha-(9-Fluorenylmethyloxycarbonyl)-2,4,5-

trifluoro-D-phenylalanine

Synonyms

Fmoc-D-Phe(2,4,5-F3)-OH; Fmoc-(R)-2,4,5-

trifluorophenylalanine

Molecular Formula

Molecular Weight 441.40 g/mol

MDL Number MFCD06659134

Chirality D-lIsomer (R-configuration)

Appearance White to off-white powder

Solubility Soluble in DMF, DMSO; sparingly soluble in

DCM

Purity Standard

(HPLC) required for SPPS

Part 2: Strategic Application in Drug Design

The selection of the 2,4,5-trifluoro substitution pattern is rarely arbitrary; it is a calculated
decision in Structure-Activity Relationship (SAR) studies.

1. Quadrupole Moment Inversion &

-Stacking

Native Phenylalanine (Phe) possesses a negative quadrupole moment above and below the
ring plane (electron-rich). The introduction of three highly electronegative fluorine atoms pulls
electron density away from the ring center.

e Mechanism: This inversion creates an electron-deficient

-system.
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» Application: It promotes strong, orthogonal

stacking interactions with electron-rich aromatic rings (e.g., native Phe, Trp, Tyr) in the target
protein, potentially increasing binding affinity by orders of magnitude [1].

2. Metabolic Stability

The C-F bond is one of the strongest in organic chemistry (approx. 116 kcal/mol).

¢ Mechanism: Fluorine substitution blocks metabolic "hotspots” on the phenyl ring that are
susceptible to oxidative metabolism (e.g., hydroxylation by Cytochrome P450).

e Result: Incorporation of the D-isomer further confers resistance to proteolytic degradation by
endogenous proteases, which typically recognize L-stereochemistry [2].

3. Lipophilicity Modulation
e Mechanism: The trifluoro-motif increases the hydrophobicity (LogP) of the residue compared

to native Phe.

o Application: This enhances membrane permeability for intracellular targets and improves the
blood-brain barrier (BBB) penetration profile of peptide drugs [3].

Part 3: Experimental Protocol (Solid-Phase Peptide
Synthesis)
Directive: The electron-withdrawing nature of the trifluorophenyl group exerts an inductive

effect. While the

-amino group is separated by a methylene bridge, the overall lipophilicity of the growing peptide
chain changes. Standard coupling protocols must be adjusted to prevent aggregation and
ensure complete acylation.

Workflow Visualization: SPPS Cycle for Fluorinated Residues
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Critical Parameters

Use HATU/HOA for Avoid heating >40°C

FESTHEBUIE FERTEE (N Hires) steric/electronic correction to prevent racemization

1. Deprotection
(20% Piperidine/DMF, 2 x 10 min)

i

2. Wash
(DMF x 5, DCM x 3)

Pre-activation (2 min)

3. Activation
(Fmoc-D-Phe(2,4,5-F3)-OH + HATU + HOAt + DIPEA)

'

4. Coupling
(45-60 min, RT)

5. Kaiser Test / Chloranil Test

Positive (Color)

1 Double Coupling
I (Repeat Step 3-4)

[

1

: Negative (Blue/No Color)
1

| I ——

6. Final Wash
(DMF x 5)

Next Cycle / Cleavage

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b2438457/docs?utm_src=pdf-body-img#technical-guide-fmoc-d-2-4-5-trifluorophenylalanine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2438457?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Figure 1: Optimized Solid-Phase Peptide Synthesis (SPPS) cycle for the incorporation of

Fmoc-D-2,4,5-trifluorophenylalanine, emphasizing checkpoint validation.

Detailed Methodology

1.

N

Reagents Preparation:

Amino Acid Solution: Dissolve Fmoc-D-2,4,5-trifluorophenylalanine (4.0 eq relative to resin
loading) in anhydrous DMF (0.2 M concentration).

Activator: Use HATU (3.9 eq) and HOAt (3.9 eq). Note: HOALt is preferred over HOBt due to
the "neighboring group effect” of the pyridine nitrogen, which accelerates coupling for
modified residues.

Base: DIPEA (8.0 eq).
. Deprotection (Fmoc Removal):

Treat resin with 20% Piperidine in DMF (v/v) containing 0.1 M HOBt (to suppress aspartimide
formation if Asp is present).

Perform two cycles: 5 minutes followed by 10 minutes.

Validation: Monitor UV absorbance of the piperidine waste at 301 nm (dibenzofulvene-
piperidine adduct) to confirm deprotection.

. Activation & Coupling:

Pre-activate the amino acid/HATU/HOALt mixture with DIPEA for exactly 2 minutes before
adding to the resin. Do not exceed 5 minutes to avoid racemization of the activated ester.

Add mixture to the reaction vessel. Agitate at Room Temperature for 60 minutes.

Why HATU? The electron-withdrawing fluorine atoms can subtly alter the solubility and
aggregation properties of the peptide. HATU ensures high coupling efficiency even in
"difficult” sequences.

. In-Process Quality Control (IPC):
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e Perform a Chloranil Test (for secondary amines) or Kaiser Test (for primary amines).

e Observation: If the resin beads remain colorless, coupling is >99% complete. If blue/purple,
perform a "Double Coupling” step using fresh reagents.

Part 4: Analytical Validation

Upon cleavage from the resin (typically using TFA/TIS/H20 95:2.5:2.5), the identity of the
peptide containing Fmoc-D-2,4,5-trifluorophenylalanine must be verified.

Parameter Method Acceptance Criteria

Identity ESI-MS or MALDI-TOF Observed Mass
Single peak

Purity RP-HPLC (C18 Column)

area integration

Note on NMR:

-NMR is a powerful tool for validation. The 2,4,5-trifluoro substitution pattern will yield distinct
chemical shifts (typically -110 to -145 ppm range depending on solvent), providing an
orthogonal check for structural integrity [4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. researchgate.net [researchgate.net]

e To cite this document: BenchChem. [Technical Guide: Fmoc-D-2,4,5-Trifluorophenylalanine].
BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2438457/docs#technical-guide-fmoc-d-2-4-5-
trifluorophenylalanine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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